Cas no 54118-78-4 (Methanone, (4-methoxyphenyl)(3-nitrophenyl)-)

• Product Name: Methanone, (4-methoxyphenyl)(3-nitrophenyl)-
• CAS No: 54118-78-4
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 355500
• PubChem ID: 794540
• Update Time: 2025-04-19

Methanone, (4-methoxyphenyl)(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-methoxyphenyl)(3-nitrophenyl)-
• (4-methoxyphenyl)-(3-nitrophenyl)methanone
• Oprea1_411958
• 1-(3-nitrobenzoyl)-4-methoxybenzene
• PJFAYZAQZJOLKX-UHFFFAOYSA-N
• AB00080397-01
• 54118-78-4
• 4-methoxy-3'-nitrobenzophenone
• SCHEMBL4470153
• 4-methoxyphenyl 3-nitrophenyl ketone
• AKOS000747663
• DTXSID90355238
• Oprea1_100607
• CCG-329403
• (4-methoxyphenyl)(3-nitrophenyl)methanone
• Cambridge id 5316724
• (4-methoxyphenyl)-(3-nitrophenyl)-methanone

• Inchi： 1S/C14H11NO4/c1-19-13-7-5-10(6-8-13)14(16)11-3-2-4-12(9-11)15(17)18/h2-9H,1H3
• InChI Key： PJFAYZAQZJOLKX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 257.06883
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44